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Compound of Interest

Compound Name: Triethylene glycol monoethyl ether

Cat. No.: B178251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

triethylene glycol monoethyl ether (TEGME), a versatile solvent and chemical intermediate.

The information is presented to support research, development, and formulation activities

across various scientific disciplines.

Physical Properties
Triethylene glycol monoethyl ether is a clear, colorless, and nearly odorless liquid. It is

miscible with water and a wide range of organic solvents, making it a valuable component in

numerous formulations.[1] Key physical properties are summarized in the tables below.

General and Thermal Properties
Property Value Reference

Molecular Formula C₈H₁₈O₄ [2][3][4]

Molecular Weight 178.23 g/mol [2][4]

Boiling Point 255-256 °C [2][3][4]

Melting Point -19 °C [2][5]

Flash Point 135 °C (open cup) [6][7]

Autoignition Temperature Not available
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Optical and Density Properties
Property Value Reference

Refractive Index n20/D 1.438 - 1.44 [2][4][5]

Density 1.020 g/mL at 25 °C [4]

Specific Gravity 1.02 [3][5]

Vapor Pressure 0.3 Pa at 20 °C [6][7]

Vapor Density 6.2 (air = 1) [6][7]

Viscosity and Solubility
Property Value Reference

Viscosity 7.80 cP at 20 °C [7]

Solubility in Water Miscible in any ratio [1][6][7]

Solubility in Organic Solvents

Miscible with ethanol, diethyl

ether, acetone, and ethyl

acetate.[1]

log Pow (Octanol/Water

Partition Coefficient)
-2.79 (calculated) [6][7]

Chemical Properties and Reactivity
Triethylene glycol monoethyl ether exhibits the typical reactions of both an alcohol and an

ether. Its ether linkages are relatively unreactive.

Reaction with Strong Oxidants: It can react with strong oxidizing agents.[6]

Peroxide Formation: Like other ethers, it can form explosive peroxides upon prolonged

exposure to air and light. It is recommended to check for peroxides before distillation and

eliminate them if found.[6][8]

Reactions with Alcohols: The terminal hydroxyl group can undergo typical alcohol reactions,

such as esterification with carboxylic acids to form esters.[9]
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Incompatibilities: It is incompatible with strong oxidizing agents.[8] Contact with aluminum

should be avoided as it may result in the release of hydrogen gas.[8]

Synthesis of Triethylene Glycol Monoethyl Ether
The primary industrial method for producing triethylene glycol monoethyl ether is through

the ethoxylation of ethanol. This process involves the reaction of ethanol with ethylene oxide.

Ethanol
(C₂H₅OH)

Ethoxylation ReactionEthylene Oxide
(C₂H₄O)

Catalyst

Triethylene Glycol
Monoethyl Ether

Click to download full resolution via product page

Caption: Synthesis of Triethylene Glycol Monoethyl Ether.

Experimental Protocols
The following sections outline the standard methodologies for determining the key physical

properties of triethylene glycol monoethyl ether.

Determination of Boiling Point
Methodology: The boiling point can be determined using a simple distillation method as

outlined in standard laboratory procedures or by following a standardized test method such as

ASTM D1120.

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source.

Procedure:
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A measured volume of the sample is placed in the distillation flask along with boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the vapor temperature.

The sample is heated, and the temperature at which the liquid boils and its vapor

condenses into the receiving flask is recorded as the boiling point. The pressure at which

the measurement is taken should also be recorded.

Determination of Viscosity
Methodology: The kinematic viscosity is determined by measuring the time for a volume of

liquid to flow under gravity through a calibrated glass capillary viscometer, as described in

ASTM D445.

Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), constant

temperature bath, stopwatch.

Procedure:

The viscometer is charged with the sample and placed in a constant temperature bath

until it reaches the desired temperature.

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration

constant of the viscometer.

The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Determination of Refractive Index
Methodology: The refractive index is measured using a refractometer according to a standard

method like ASTM D1218.

Apparatus: A calibrated refractometer (e.g., Abbe-type), a constant temperature source.
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Procedure:

The refractometer prisms are cleaned and calibrated using a standard of known refractive

index.

A small sample of the liquid is placed on the prism.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus on the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale at a specified temperature

(typically 20°C).

Determination of Density
Methodology: The density of the liquid can be determined using a digital density meter based

on the oscillating U-tube principle, following a method such as ASTM D4052.

Apparatus: Digital density meter, syringe for sample injection.

Procedure:

The instrument is calibrated with dry air and a reference standard of known density (e.g.,

pure water).

A small volume of the sample is injected into the oscillating U-tube.

The instrument measures the change in the oscillation frequency of the tube caused by

the sample and calculates the density.

Determination of Melting Point
Methodology: The melting point of a frozen sample can be determined using a melting point

apparatus.

Apparatus: Melting point apparatus, capillary tubes, thermometer.

Procedure:
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A small amount of the frozen, solidified sample is placed in a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the solid begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

Determination of Water Solubility
Methodology: A qualitative and quantitative determination of miscibility in water can be

performed.

Apparatus: Test tubes or beakers, graduated cylinders, balance.

Procedure (Qualitative):

Add a known volume of triethylene glycol monoethyl ether to a test tube.

Add a known volume of water and shake the mixture.

Observe if a single, clear phase is formed, indicating miscibility.

Procedure (Quantitative - if not fully miscible):

An excess amount of the substance is mixed with a known volume of water in a sealed

container.

The mixture is agitated at a constant temperature for a sufficient period to reach

equilibrium.

The mixture is allowed to stand to separate the phases.

A sample of the aqueous phase is carefully removed and its concentration is determined

using an appropriate analytical technique (e.g., chromatography).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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